Cas no 109828-40-2 (Oct-1-en-6-yne)

• Product Name: Oct-1-en-6-yne
• CAS No: 109828-40-2
• MF: C₈H₁₂
• MW: 108.180882453918
• CID: 1188228
• PubChem ID: 13759020
• Update Time: 2025-04-20

Oct-1-en-6-yne Chemical and Physical Properties

Names and Identifiers

• Oct-1-en-6-yne
• 109828-40-2
• DTXSID00548573

• Inchi： 1S/C8H12/c1-3-5-7-8-6-4-2/h3H,1,5,7-8H2,2H3
• InChI Key： YTYNPMKUOKDRSG-UHFFFAOYSA-N
• SMILES： C(CC#CC)CC=C

Computed Properties

• Exact Mass: 108.09396
• Monoisotopic Mass: 108.093900383g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 109
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0